4-Chloro-1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine
Overview
Description
“4-Chloro-1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine” is a type of pyrimidine derivative . Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity .
Synthesis Analysis
The synthesis of similar compounds involves the reaction of dichloro-methylthio pyrimidine with a base like EtONa in EtOH . The reaction occurs at around 20 °C for 2 hours . This reaction yields a multifunctionalised pyrimidine scaffold .Scientific Research Applications
Antibacterial Activity
Pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and screened for antibacterial activity against both Gram-negative and Gram-positive bacteria. Compounds with a similar structure to 4-Chloro-1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine have shown higher antibacterial activity than standard drugs in some cases .
Neuroprotective Activities
Some pyrimidine derivatives exhibit neuroprotective activities. Although not directly linked to the compound , related structures have shown potency in neuroprotection, particularly in models like transient middle cerebral artery occlusion (t-MCAO) .
Anticancer Properties
The design and synthesis of pyrrolo[2,3-d]pyrimidine derivatives, which are structurally related to pyrazolo[3,4-d]pyrimidines, have been explored for their anticancer properties using techniques like microwave-assisted synthesis .
Synthesis of New Heterocyclic Systems
Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate, a compound closely related to the one , has been used in the synthesis of new heterocyclic systems like pyrimido[5,4-e]thiazolo[3,2-a]pyrimidine .
Fluorescence Characteristics
Derivatives of pyrimidine compounds have been analyzed for their fluorescence characteristics, which could imply potential applications in imaging or as fluorescent markers .
Pharmacological Evaluation
Triazole-pyrimidine compounds have been synthesized and evaluated for various pharmacological properties, suggesting that 4-Chloro-1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine could also be evaluated similarly .
Chemical Shift Analysis
Chemical shift analysis is a common application in NMR spectroscopy studies of chemical compounds. While not directly mentioned for the compound , it’s a potential application area considering its structural complexity .
properties
IUPAC Name |
4-chloro-1-ethyl-6-methylsulfanylpyrazolo[3,4-d]pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClN4S/c1-3-13-7-5(4-10-13)6(9)11-8(12-7)14-2/h4H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJICGEFYYJMUBA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=N1)C(=NC(=N2)SC)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70729190 | |
Record name | 4-Chloro-1-ethyl-6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70729190 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine | |
CAS RN |
1220517-81-6 | |
Record name | 4-Chloro-1-ethyl-6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70729190 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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